Cas no 23636-56-8 (1,2-Benzenedicarbonyldiazide)

1,2-Benzenedicarbonyldiazide structure
1,2-Benzenedicarbonyldiazide structure
Product Name:1,2-Benzenedicarbonyldiazide
CAS No:23636-56-8
MF:C8H4N6O2
MW:216.156359672546
CID:255286
PubChem ID:12259314
Update Time:2025-04-19

1,2-Benzenedicarbonyldiazide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonyldiazide
    • Phthaloylazide (6CI)
    • benzene-1,2-dicarbonyl azide
    • DTXSID20482804
    • 23636-56-8
    • phthalic azide
    • Inchi: 1S/C8H4N6O2/c9-13-11-7(15)5-3-1-2-4-6(5)8(16)12-14-10/h1-4H
    • InChI Key: SEWSAELRCXMQGI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(N=[N+]=[N-])=O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 216.03972
  • Monoisotopic Mass: 216.03957339g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 131.66
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